Cas no 133622-65-8 (3-Amino-2,5,6-trifluorobenzoic acid)

3-Amino-2,5,6-trifluorobenzoic acid is a fluorinated benzoic acid derivative featuring an amino group at the 3-position and fluorine substituents at the 2, 5, and 6-positions. This compound is valued for its unique electronic and steric properties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluorinated aromatic ring enhances metabolic stability and lipophilicity, while the amino and carboxylic acid functionalities provide sites for further derivatization. Its structural features are particularly useful in the design of bioactive molecules, including enzyme inhibitors and receptor modulators. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications.
3-Amino-2,5,6-trifluorobenzoic acid structure
133622-65-8 structure
Product Name:3-Amino-2,5,6-trifluorobenzoic acid
CAS No:133622-65-8
MF:C7H4F3NO2
MW:191.107372283936
MDL:MFCD00075469
CID:91715
PubChem ID:605648
Update Time:2025-06-07

3-Amino-2,5,6-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2,5,6-trifluorobenzoic acid
    • 2,3,6-Trifluoro-5-aminobenzoic acid
    • AKOS015854583
    • Benzoic acid, 3-amino-2,5,6-trifluoro-
    • CS-0128429
    • PS-10093
    • Benzoic acid,3-amino-2,5,6-trifluoro-
    • FT-0614924
    • 3-Amino-2,5,6-trifluoro benzoic acid
    • AC-26001
    • MFCD00075469
    • SCHEMBL670666
    • 3-Amino-2,5,6-trifluoro-benzoic acid
    • A20160
    • 133622-65-8
    • DTXSID10345575
    • 3-Amino-2,5,6-trifluorobenzoicacid
    • DTXCID00296648
    • DB-022184
    • MDL： MFCD00075469
    • Inchi： 1S/C7H4F3NO2/c8-2-1-3(11)6(10)4(5(2)9)7(12)13/h1H,11H2,(H,12,13)
    • InChI Key： FXEMCOVVTSYFRJ-UHFFFAOYSA-N
    • SMILES： FC1C(=CC(=C(C=1C(=O)O)F)F)N

Computed Properties

  • Exact Mass: 191.01900
  • Monoisotopic Mass: 190.011588
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.2

Experimental Properties

  • Color/Form: powder
  • Density: 1.635±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 83-85 ºC (methanol )
  • Boiling Point: 320.7°Cat760mmHg
  • Flash Point: 147.8°C
  • Solubility: Very slightly soluble (0.23 g/l) (25 º C),
  • PSA: 63.32000
  • LogP: 1.96550
  • Solubility: Not determined

3-Amino-2,5,6-trifluorobenzoic acid Security Information

3-Amino-2,5,6-trifluorobenzoic acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

3-Amino-2,5,6-trifluorobenzoic acid Pricemore >>

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